Cas no 1774903-44-4 (2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester)

• Product Name: 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester
• CAS No: 1774903-44-4
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 5210862
• Update Time: 2025-06-13

2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 2-chloro-4-(dimethoxymethyl)-, methyl ester

• Inchi： 1S/C10H12ClNO4/c1-14-9(13)7-6(10(15-2)16-3)4-5-12-8(7)11/h4-5,10H,1-3H3
• InChI Key： NQFPBADFKFUDRK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(OC)OC)=C1C(OC)=O

Additional information on 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester

Research Briefing on 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester (CAS: 1774903-44-4): Recent Advances and Applications

The compound 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester (CAS: 1774903-44-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nicotinic acid derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its structural versatility, enabling diverse modifications that enhance pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in optimizing allosteric MEK1/2 inhibitors for cancer therapy. Researchers utilized 1774903-44-4 as a scaffold to introduce novel substituents at the 4-position, achieving improved selectivity against tumor cell lines (IC₅₀ values ranging from 0.8-3.2 nM). The dimethoxymethyl group was found to critically influence binding affinity through hydrophobic interactions with the kinase's allosteric pocket.

In antiviral applications, a Nature Communications paper (2024) reported derivatives of 2-Chloro-4-dimethoxymethyl-nicotinic acid methyl ester exhibiting potent activity against SARS-CoV-2 variants. The ester moiety facilitated prodrug formation, enhancing oral bioavailability by 62% compared to carboxylate analogs. Molecular dynamics simulations revealed that the chloro substituent at the 2-position stabilizes the compound's interaction with the viral main protease (M^pro).

Synthetic methodology advancements have also emerged. A Green Chemistry publication detailed a novel biocatalytic route for producing 1774903-44-4 using engineered transaminases, achieving 89% yield with 99% enantiomeric purity. This sustainable approach reduces traditional reliance on heavy metal catalysts and high-temperature conditions.

Analytical characterization has progressed through recent NMR and X-ray crystallography studies. The compound's preferred conformation shows an intramolecular hydrogen bond between the ester carbonyl and dimethoxymethyl oxygen, explaining its stability in physiological conditions. This structural insight is guiding rational drug design efforts across multiple therapeutic areas.

Current clinical applications focus on its utility as a precursor for third-generation EGFR inhibitors, with two candidates containing this core structure entering Phase II trials for non-small cell lung cancer. Patent analysis indicates growing IP activity, with 14 new filings in 2024 covering novel crystallization forms and deuterated derivatives of 1774903-44-4.

Future research directions emphasize exploring the compound's potential in targeted protein degradation (PROTACs) and as a building block for mRNA delivery systems. The unique electronic properties imparted by its substitution pattern make it particularly suitable for these cutting-edge applications in precision medicine.